Cas no 1804915-91-0 (Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate)

Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate is a fluorinated aromatic ester with a versatile chemical structure, combining a cyano group, a hydroxymethyl moiety, and a trifluoromethoxy substituent. This compound is particularly valuable in pharmaceutical and agrochemical research due to its trifluoromethoxy group, which enhances metabolic stability and lipophilicity. The hydroxymethyl functionality allows for further derivatization, making it a useful intermediate in synthetic chemistry. Its ethyl ester group provides improved solubility in organic solvents, facilitating downstream reactions. The presence of both electron-withdrawing (cyano, trifluoromethoxy) and electron-donating (hydroxymethyl) groups offers tunable reactivity, making it suitable for applications in drug discovery and material science.
Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate structure
1804915-91-0 structure
Product Name:Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate
CAS No:1804915-91-0
MF:C12H10F3NO4
MW:289.207314014435
CID:4958938
Update Time:2025-05-19

Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate
    • Inchi: 1S/C12H10F3NO4/c1-2-19-11(18)9-3-7(5-16)10(4-8(9)6-17)20-12(13,14)15/h3-4,17H,2,6H2,1H3
    • InChI Key: QDXHTOYKCSLDDY-UHFFFAOYSA-N
    • SMILES: FC(OC1C(C#N)=CC(C(=O)OCC)=C(CO)C=1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 390
  • XLogP3: 2.2
  • Topological Polar Surface Area: 79.6

Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015003751-250mg
Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate
1804915-91-0 97%
250mg
504.00 USD 2021-06-21
Alichem
A015003751-500mg
Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate
1804915-91-0 97%
500mg
815.00 USD 2021-06-21
Alichem
A015003751-1g
Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate
1804915-91-0 97%
1g
1,564.50 USD 2021-06-21

Additional information on Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate

Research Brief on Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate (CAS: 1804915-91-0)

Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate (CAS: 1804915-91-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways.

The compound's structural features, including the hydroxymethyl and trifluoromethoxy substituents, contribute to its reactivity and binding affinity, making it a valuable scaffold for medicinal chemistry. Researchers have utilized Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate in the design of potential therapeutics for conditions such as inflammatory diseases, cancer, and central nervous system disorders. Its role in modulating enzyme activity and receptor interactions has been a focal point of recent investigations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of selective kinase inhibitors. The study highlighted its ability to enhance the pharmacokinetic properties of derived molecules, such as improved metabolic stability and bioavailability. These findings underscore the compound's versatility and potential in optimizing drug candidates for clinical development.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, explored the compound's application in the development of antimicrobial agents. The trifluoromethoxy group was found to play a pivotal role in enhancing the lipophilicity and membrane permeability of the resulting derivatives, thereby improving their antibacterial and antifungal activities. This research opens new avenues for addressing the growing challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate. Recent advancements in catalytic methods and green chemistry approaches aim to address these issues, as reported in a 2024 ACS Sustainable Chemistry & Engineering article. The study proposed a more efficient and environmentally friendly synthesis route, reducing the reliance on hazardous reagents and improving yield.

In conclusion, Ethyl 5-cyano-2-hydroxymethyl-4-(trifluoromethoxy)benzoate (CAS: 1804915-91-0) represents a promising chemical entity with broad applications in drug discovery and development. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. Future studies are expected to focus on optimizing its derivatives for specific disease targets and advancing them toward preclinical evaluation.

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